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Compound of Interest

Compound Name: N-Methylindole-5-boronic acid

Cat. No.: B060488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of N-
Methylindole-5-boronic acid, a key building block in synthetic and medicinal chemistry. This
document details its fundamental characteristics and outlines standardized experimental
protocols for their determination.

Core Physical Properties

While specific experimental values for the melting point, boiling point, and solubility of N-
Methylindole-5-boronic acid are not readily available in the public domain, its fundamental
physical and chemical identifiers have been established.

Property Value Source
Chemical Formula CoH10BNO:2 [1]
Molecular Weight 174.99 g/mol [1]
CAS Number 192182-55-1 [1]
Appearance Solid [1]

It is important to note that the pinacol ester derivative of N-Methylindole-5-boronic acid has a
reported melting point of 110-114 °C; however, this is a distinct compound and should not be

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b060488?utm_src=pdf-interest
https://www.benchchem.com/product/b060488?utm_src=pdf-body
https://www.benchchem.com/product/b060488?utm_src=pdf-body
https://www.benchchem.com/product/b060488?utm_src=pdf-body
https://www.benchchem.com/product/b060488?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/cds005944
https://www.sigmaaldrich.com/US/en/product/aldrich/cds005944
https://www.sigmaaldrich.com/US/en/product/aldrich/cds005944
https://www.sigmaaldrich.com/US/en/product/aldrich/cds005944
https://www.benchchem.com/product/b060488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

confused with the free boronic acid.[2]

Experimental Protocols

The following are detailed, generalized methodologies for determining the key physical
properties of a solid organic compound such as N-Methylindole-5-boronic acid.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity.

Principle: A small, powdered sample of the compound is heated slowly and uniformly. The
temperature at which the substance begins to melt and the temperature at which it becomes
completely liquid are recorded as the melting point range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of the dry N-Methylindole-5-boronic acid is finely
powdered using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for
a sample height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.
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e Heating: The sample is heated rapidly to a temperature approximately 10-15 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to ensure
accurate determination.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
initial melting point. The temperature at which the entire solid has transitioned to a liquid is
recorded as the final melting point. This range is reported as the melting point.

Determination of Solubility

Understanding the solubility of N-Methylindole-5-boronic acid in various solvents is crucial for
its application in synthesis and purification.

Principle: The solubility of a compound is determined by observing its ability to form a
homogeneous solution with a given solvent at a specific temperature.

Apparatus:

Test tubes and rack

Vortex mixer or stirring rods

Graduated cylinders or pipettes

Spatula

Water bath (for temperature control, if necessary)
Procedure:

o Sample Preparation: A pre-weighed amount of N-Methylindole-5-boronic acid (e.g., 10 mg)
is placed into a clean, dry test tube.

» Solvent Addition: A known volume of the desired solvent (e.g., 1 mL of water, ethanol,
acetone, etc.) is added to the test tube.

e Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod
for a set period (e.g., 1-2 minutes).
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e Observation: The mixture is visually inspected to determine if the solid has completely
dissolved.

» Classification:
o Soluble: If a clear, homogeneous solution is formed.
o Partially Soluble: If some, but not all, of the solid dissolves.
o Insoluble: If the solid remains undissolved.

e Quantitative Determination (Optional): For a more precise measurement, incremental
amounts of the solute can be added to a fixed volume of solvent until saturation is reached
(i.e., no more solute dissolves). The concentration at this point represents the solubility.

Application in Suzuki-Miyaura Coupling

N-Methylindole-5-boronic acid is a valuable reagent in palladium-catalyzed cross-coupling
reactions, most notably the Suzuki-Miyaura reaction. This reaction is a powerful tool for the
formation of carbon-carbon bonds, widely employed in the synthesis of complex organic
molecules, including pharmaceuticals.
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General workflow of a Suzuki-Miyaura coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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